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Compound of Interest

Compound Name:
11-(Methylsulfinyl)undecyl-

glucosinolate

Cat. No.: B12413716 Get Quote

For researchers, scientists, and drug development professionals, the following provides

immediate safety, operational, and disposal guidance for 11-(Methylsulfinyl)undecyl-
glucosinolate (CAS No. 186037-18-3)[1]. This document serves as a procedural guide to

ensure the safe handling and disposal of this aliphatic glucosinolate in a laboratory setting.

Quantitative Data Summary
Due to the compound's classification for research use only, comprehensive quantitative toxicity

data is not readily available in public databases. The following table summarizes its known

physical and chemical properties.

Property Value Source

CAS Number 186037-18-3 MedchemExpress[1]

Molecular Formula C19H37NO10S3 PubChem[2]

Molecular Weight 535.69 g/mol MedchemExpress[1]

Appearance Solid (Assumed) General knowledge

Storage Temperature

Room temperature in

continental US; may vary

elsewhere.[1]

MedchemExpress[1]

Toxicity Data Not readily available N/A
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Experimental Protocol: Safe Handling and Disposal
This protocol outlines the step-by-step process for safely handling 11-
(Methylsulfinyl)undecyl-glucosinolate from receipt to disposal.

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent skin and eye contact, ingestion, and inhalation. The

minimum required PPE includes:

Eye Protection: Chemical splash goggles that provide a complete seal around the eyes. A

face shield should be worn in addition to goggles when there is a significant risk of splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) of at least 14 mils thickness. Ensure

gloves are unlined and elbow-length if significant splashing is anticipated.

Body Protection: A long-sleeved laboratory coat is required. For larger quantities or when

generating aerosols, chemical-resistant coveralls are recommended.

Foot Protection: Closed-toe shoes are mandatory. Chemical-resistant boots should be worn

if there is a risk of spills.

Handling Procedures
a. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.

Follow the supplier's recommendation for storage temperature, which is generally room

temperature.[1]

b. Weighing and Preparation of Solutions:

All weighing and handling of the solid compound should be conducted in a certified chemical

fume hood to minimize inhalation exposure.
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Use appropriate tools (e.g., spatula, weigh paper) to handle the solid. Avoid creating dust.

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

c. Experimental Use:

All experiments involving 11-(Methylsulfinyl)undecyl-glucosinolate should be performed

within a chemical fume hood.

Ensure all labware is clean and appropriate for the planned experiment.

Keep containers closed when not in use.

Disposal Plan
Waste Collection: All disposable materials that have come into contact with the compound

(e.g., gloves, weigh paper, pipette tips) should be collected in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing the compound should be collected in a labeled

hazardous waste container. Do not dispose of down the drain.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.

Workflow for Handling 11-(Methylsulfinyl)undecyl-
glucosinolate
The following diagram illustrates the standard workflow for the safe handling of 11-
(Methylsulfinyl)undecyl-glucosinolate in a laboratory setting.
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Caption: Workflow for the safe handling of 11-(Methylsulfinyl)undecyl-glucosinolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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